Cas no 250266-79-6 (4-(2-Pyridyldithio)butanoic acid)

4-(2-Pyridyldithio)butanoic acid is a heterobifunctional crosslinking reagent featuring a pyridyl disulfide group and a carboxyl moiety. The pyridyl disulfide group enables selective thiol-disulfide exchange reactions, facilitating conjugation with thiol-containing molecules, while the carboxyl group allows further derivatization via amide or ester formation. This compound is particularly useful in bioconjugation applications, such as protein-protein or protein-ligand coupling, due to its reactivity and stability under physiological conditions. Its cleavable disulfide bond also permits reversible linkage, making it valuable in controlled release studies. The reagent is widely employed in biochemical research, drug delivery systems, and surface modification techniques.

4-(2-Pyridyldithio)butanoic acid structure

250266-79-6 structure

Product Name:4-(2-Pyridyldithio)butanoic acid

CAS No:250266-79-6

MF:C₉H₁₁NO₂S₂

MW:229.319139719009

MDL:MFCD25961520

CID:2950600

PubChem ID:11629990

Update Time:2025-05-23

4-(2-Pyridyldithio)butanoic acid Chemical and Physical Properties

Names and Identifiers

- 4-(吡啶-2-基二硫基)丁酸
- 4-(2-pyridyldithio)butanoic acid
- 4-(pyridin-2-yldisulfanyl)butanoic acid
- Acid-C3-SSPy
- LCZC2673
- 4-(pyridin-2-yldisulfanyl)butanoicacid
- 4-(pyridin-2-yldisulfanyl)butyric acid
- 4-(pyridin-2-yldisulfaneyl)butanoic acid
- DA-50163
- CS-0182091
- AKOS040757829
- 250266-79-6
- SCHEMBL123215
- SLMVEZKWNOGJPD-UHFFFAOYSA-N
- G61728
- HY-141597
- 631-058-0
- 4-(2-Pyridyldithio)butanoic acid
- MDL： MFCD25961520
- Inchi： 1S/C9H11NO2S2/c11-9(12)5-3-7-13-14-8-4-1-2-6-10-8/h1-2,4,6H,3,5,7H2,(H,11,12)
- InChI Key： SLMVEZKWNOGJPD-UHFFFAOYSA-N
- SMILES： S(CCCC(=O)O)SC1C=CC=CN=1

Computed Properties

Exact Mass: 229.02312094g/mol
Monoisotopic Mass: 229.02312094g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 14
Rotatable Bond Count: 6
Complexity: 178
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.6
Topological Polar Surface Area: 101

4-(2-Pyridyldithio)butanoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
eNovation Chemicals LLC	D618030-5g	4-(pyridin-2-yldisulfanyl)butanoic acid	250266-79-6	95%	5g	$1320	2024-05-25
eNovation Chemicals LLC	D618030-5g	4-(pyridin-2-yldisulfanyl)butanoic acid	250266-79-6	95%	5g	$1320	2025-02-28
1PlusChem	1P00BKD1-50mg	4-(pyridin-2-yldisulfanyl)butanoic acid	250266-79-6	tech grade	50mg	$229.00	2023-12-18
1PlusChem	1P00BKD1-100mg	4-(pyridin-2-yldisulfanyl)butanoic acid	250266-79-6	tech grade	100mg	$163.00	2024-05-21
1PlusChem	1P00BKD1-250mg	4-(pyridin-2-yldisulfanyl)butanoic acid	250266-79-6	tech grade	250mg	$263.00	2024-05-21
A2B Chem LLC	AF38805-50mg	4-(pyridin-2-yldisulfanyl)butanoic acid	250266-79-6	tech grade	50mg	$242.00	2023-12-31
A2B Chem LLC	AF38805-100mg	4-(pyridin-2-yldisulfanyl)butanoic acid	250266-79-6	tech grade	100mg	$171.00	2024-04-20
A2B Chem LLC	AF38805-250mg	4-(pyridin-2-yldisulfanyl)butanoic acid	250266-79-6	tech grade	250mg	$277.00	2024-04-20
A2B Chem LLC	AF38805-500mg	4-(pyridin-2-yldisulfanyl)butanoic acid	250266-79-6	tech grade	500mg	$489.00	2024-04-20
1PlusChem	1P00BKD1-500mg	4-(pyridin-2-yldisulfanyl)butanoic acid	250266-79-6	tech grade	500mg	$477.00	2024-05-21